4-(N,N-dimethylsulfamoyl)-N-(2-ethoxyquinolin-8-yl)benzamide
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Description
4-(N,N-dimethylsulfamoyl)-N-(2-ethoxyquinolin-8-yl)benzamide is a useful research compound. Its molecular formula is C20H21N3O4S and its molecular weight is 399.47. The purity is usually 95%.
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Scientific Research Applications
Benzamide Analogs in Receptor Studies
Benzamide analogs have been extensively studied for their binding affinity to sigma-2 (σ2) receptors, which are implicated in various biological processes and diseases, including cancer. For instance, N-[4-(3,4-dihydro-6,7-dimethoxyisoquinolin-2(1H)-yl)butyl]-2-methoxy-5-methylbenzamide and its analogs have shown high affinity for σ2 receptors, indicating their potential for studying receptor behavior and for developing diagnostic tools for tumor detection (Jinbin Xu et al., 2005).
Development of PET Radiotracers
Research on fluorine-containing benzamide analogs has contributed to the development of ligands for positron emission tomography (PET) imaging of the sigma-2 receptor status in solid tumors. This includes the synthesis and evaluation of compounds like N-(4-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butyl)-2-(2-[18F]-fluoroethoxy)-5-methylbenzamide, highlighting the role of benzamide derivatives in enhancing diagnostic imaging techniques (Z. Tu et al., 2007).
Synthesis and Characterization of Quinazoline Derivatives
The synthesis and pharmacological evaluation of quinazoline derivatives, including benzamide compounds, have been explored for their potential as diuretic, antihypertensive, and anti-diabetic agents. This demonstrates the versatility of benzamide and quinoline-based compounds in the development of new therapeutic agents (M. Rahman et al., 2014).
Chemotherapeutic Applications
Benzamide analogs have also been investigated for their cytotoxic activities and potential as antitumor agents. For example, 7-oxo-7H-dibenz[f,ij]isoquinoline and 7-oxo-7H-benzo[e]perimidine derivatives bearing cationic side chains were synthesized from aminoanthraquinones, showing significant cytotoxicity against certain tumor cells and highlighting the potential for further development into chemotherapeutic agents (X. Bu et al., 2001).
Properties
IUPAC Name |
4-(dimethylsulfamoyl)-N-(2-ethoxyquinolin-8-yl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O4S/c1-4-27-18-13-10-14-6-5-7-17(19(14)22-18)21-20(24)15-8-11-16(12-9-15)28(25,26)23(2)3/h5-13H,4H2,1-3H3,(H,21,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVRIAVFYFGJLGI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC2=C(C=CC=C2NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C)C=C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.